Cas no 766533-80-6 (N-(4-amino-2-methylphenyl)-2-methylpropanamide)

• Product Name: N-(4-amino-2-methylphenyl)-2-methylpropanamide
• CAS No: 766533-80-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD03906874
• CID: 1069143
• PubChem ID: 960642
• Update Time: 2025-10-28

N-(4-amino-2-methylphenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methylphenyl)isobutyramide
• N-(4-amino-2-methylphenyl)-2-methylpropanamide
• MFCD03906874
• DTXSID20359360
• 766533-80-6
• AKOS000104201
• CS-0118855

• MDL： MFCD03906874
• Inchi： 1S/C11H16N2O/c1-7(2)11(14)13-10-5-4-9(12)6-8(10)3/h4-7H,12H2,1-3H3,(H,13,14)
• InChI Key： IMKZAFWTXVBTQL-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.102
• Boiling Point: 287.1°C at 760 mmHg
• Flash Point: 127.5°C
• Refractive Index: 1.589

N-(4-amino-2-methylphenyl)-2-methylpropanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-amino-2-methylphenyl)-2-methylpropanamide

N-(4-Amino-2-Methylphenyl)-2-Methylpropanamide: A Comprehensive Overview

N-(4-Amino-2-Methylphenyl)-2-Methylpropanamide, identified by the CAS number 766533-80-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a methyl-substituted phenyl ring and a propanamide moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of N-(4-Amino-2-Methylphenyl)-2-Methylpropanamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing practices. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, providing insights into its stereochemistry and reactivity.

In terms of applications, N-(4-Amino-2-Methylphenyl)-2-Methylpropanamide has shown promise in the pharmaceutical industry as a potential drug candidate. Its amino group facilitates interactions with biological targets, while the propanamide moiety enhances solubility and bioavailability. Recent studies have explored its role as a modulator of key enzymes involved in metabolic pathways, suggesting its potential in treating metabolic disorders.

Moreover, the compound has been investigated for its antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Collaborative research efforts between academic institutions and pharmaceutical companies have yielded promising results, with preclinical trials indicating its efficacy in reducing oxidative damage in cellular models.

The structural versatility of N-(4-Amino-2-Methylphenyl)-2-Methylpropanamide also makes it a valuable precursor for synthesizing more complex molecules. Its ability to undergo various functional group transformations allows chemists to design derivatives with tailored properties for specific applications. For instance, modifications to the phenyl ring or the propanamide chain can significantly alter the compound's pharmacokinetic profile, enabling customization for different therapeutic targets.

In conclusion, N-(4-Amino-2-Methylphenyl)-2-Methylpropanamide (CAS No: 766533-80-6) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a key player in the development of innovative solutions for healthcare challenges.